molecular formula C11H9ClO3S B1319842 4-Methoxynaphthalene-1-sulfonyl chloride CAS No. 56875-55-9

4-Methoxynaphthalene-1-sulfonyl chloride

Cat. No. B1319842
CAS RN: 56875-55-9
M. Wt: 256.71 g/mol
InChI Key: AEUOWSIJWYQOJG-UHFFFAOYSA-N
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Description

4-Methoxynaphthalene-1-sulfonyl chloride is a chemical compound with the molecular formula C11H9ClO3S and a molecular weight of 256.7 . It is used for research purposes .


Molecular Structure Analysis

The molecular structure of 4-Methoxynaphthalene-1-sulfonyl chloride is represented by the formula C11H9ClO3S . The structure includes a methoxy group (-OCH3) and a sulfonyl chloride group (-SO2Cl) attached to a naphthalene ring .

Scientific Research Applications

Proteomics Research

4-Methoxynaphthalene-1-sulfonyl chloride: is utilized in proteomics research as a biochemical tool. Its reactivity allows for the modification of proteins, which can be crucial for understanding protein interactions and functions within biological systems .

Organic Synthesis

This compound serves as a versatile intermediate in organic synthesis. It’s particularly useful in the functionalization of sulfones, a process that is fundamental for creating complex organic molecules, including pharmaceuticals and materials with specific properties .

Medicinal Chemistry

In medicinal chemistry, 4-Methoxynaphthalene-1-sulfonyl chloride is employed to synthesize sulfone derivatives that are present in target molecules. These molecules are significant due to their potential therapeutic applications .

Materials Science

The compound’s derivatives are important in materials science for the development of new materials with desired characteristics, such as increased durability or enhanced electrical conductivity .

Catalysis

It plays a role in catalytic processes, particularly in metal- and photocatalytic approaches for C–S bond functionalization. This is crucial for the development of new catalytic methods that are more efficient and environmentally friendly .

Synthetic Methodology Development

Researchers use 4-Methoxynaphthalene-1-sulfonyl chloride to develop novel synthetic methodologies. These methodologies are essential for the creation of C–C bonds, which are the backbone of organic compounds .

Pharmaceutical Research

As a high-quality intermediate, it’s used in pharmaceutical research and development. It provides a reliable reference material that meets strict industry standards, aiding in the advancement of drug discovery and development .

Biochemical Research

The compound is also a key player in biochemical research, where it’s used to produce ligands for targets, proteins, and other biochemicals. Its high standards of quality, precision, and consistency make it a trusted choice in the global R&D industry .

properties

IUPAC Name

4-methoxynaphthalene-1-sulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9ClO3S/c1-15-10-6-7-11(16(12,13)14)9-5-3-2-4-8(9)10/h2-7H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEUOWSIJWYQOJG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9ClO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60588298
Record name 4-Methoxynaphthalene-1-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60588298
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.71 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methoxynaphthalene-1-sulfonyl chloride

CAS RN

56875-55-9
Record name 4-Methoxynaphthalene-1-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60588298
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-methoxynaphthalene-1-sulfonyl chloride
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 1-methoxy naphthalene (5 cm3, 34.5 mmol) in dichloromethane (20 cm3) was added, over a 10 minute period, chlorosulfonic acid (4.6 cm3, 69.0 mmol). Following this addition, phosphorus pentachloride (7.2 g, 34.5 mmol) was added and the reaction was maintained at 0° C. for a further 45 min. The reaction was then quenched by pouring onto ice/water (50 cm3), and allowed to warm to room temperature. Further dichloromethane (40 cm3) was added and the solution was transferred to a separating funnel, where the organic layer was collected and washed with saturated aqueous sodium chloride solution (70 cm3) and dried over sodium sulfate. The solvent was then evaporated under reduced pressure to afford title compound (8.23 g, 32.1 mmol; 93%).
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step Two
Quantity
7.2 g
Type
reactant
Reaction Step Three
Yield
93%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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